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Compound of Interest

Compound Name: Aspinonene

Cat. No.: B15546842

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Aspinonene, a fungal secondary
metabolite with a unique chemical architecture. While research into its specific biological
activities is still in its nascent stages, its structural relationship to other bioactive compounds
suggests a promising area for future investigation. This document consolidates the current
understanding of Aspinonene's chemistry, biosynthesis, and known experimental protocols,
while also highlighting the significant opportunities that exist for further research.

Chemical and Physicochemical Properties

Aspinonene is a polyketide produced by the fungi Aspergillus ochraceus and Aspergillus
ostianus.[1][2][3][4] Its chemical structure is characterized by a polyketide backbone featuring
an epoxide ring and multiple hydroxyl groups.[1] The systematic IUPAC name for Aspinonene
is (E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yllhex-3-ene-1,2,5-triol.[ 1][4][5]

Table 1: Physicochemical Properties of Aspinonene
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Property Value Source
Molecular Formula CoH1604 [2][41[6]
Molecular Weight 188.22 g/mol [2][41[6]

(E,2R,5S)-2-[(2R,3S)-3-

IUPAC Name methyloxiran-2-yllhex-3-ene- [11[4]5][6]
1,2,5-triol
CAS Number 157676-96-5 [4][6]
Biosynthesis

The biosynthesis of Aspinonene in Aspergillus ochraceus has been studied through feeding
experiments with 13C-labeled acetates.[5][7] These studies have revealed that Aspinonene is a
pentaketide, derived from one acetyl-CoA starter unit and four malonyl-CoA extender units.[5]
The biosynthetic pathway is closely linked to that of another metabolite, aspyrone.[5][6][7][8] A
key step in the pathway is the formation of a hypothetical bisepoxide intermediate, which can
then be either oxidized to form aspyrone or reduced to yield Aspinonene.[5][6][7] The
concentration of dissolved oxygen during fermentation can influence the ratio of Aspinonene

to aspyrone produced.[5][7][8]
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A diagram of the proposed biosynthetic pathway for Aspinonene.
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Biological Activity and Potential

A significant gap exists in the scientific literature regarding the specific biological activities of
Aspinonene.[1][2][6][8] While its structural relative, aspyrone, and other fungal polyketides
have demonstrated various biological effects, extensive screening data for Aspinonene,
including IC50 values for cytotoxicity, anti-inflammatory, or antimicrobial effects, are not publicly
available.[1][6][8] The structural similarity to other bioactive fungal polyketides suggests that
Aspinonene may possess interesting pharmacological properties, presenting a clear
opportunity for future research.[1]

Many fungal polyketides are known to induce cytotoxicity through the induction of apoptosis.[1]
While the specific molecular targets of Aspinonene are unknown, a hypothetical signaling
pathway illustrating a potential mechanism for cytotoxicity is presented below.[1] Further
research is necessary to determine if Aspinonene or its derivatives act through a similar
mechanism.[1]
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Hypothetical Signaling Pathway for Cytotoxicity
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A potential signaling pathway for Aspinonene-induced cytotoxicity.

Experimental Protocols
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Fermentation for Aspinonene Production
The production of Aspinonene is achieved through the fermentation of Aspergillus ochraceus.
[9][10] The general workflow involves preparing an inoculum, conducting the fermentation, and

then extracting the target compound.[10]
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A generalized workflow for the production of Aspinonene.
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Inoculum Preparation:

o Grow Aspergillus ochraceus on Potato Dextrose Agar (PDA) plates at 28°C for 7-10 days
until sporulation is abundant.[9]

e Harvest spores by adding a sterile 0.1% Tween 80 solution and gently scraping the surface.

[°]
o Filter the spore suspension through sterile glass wool to remove mycelial fragments.[9]
o Determine the spore concentration using a hemocytometer and adjust as needed.[9]
Fermentation:
 Inoculate a suitable production medium with the spore suspension.[9]

¢ Incubate the culture in a shaker incubator at 25-28°C with agitation (e.g., 150-200 rpm) for
10-14 days.[9]

» To favor Aspinonene production over aspyrone, it is suggested to reduce aeration or
agitation to lower the dissolved oxygen concentration.[9]

Extraction and Purification

Following fermentation, Aspinonene is extracted from the culture broth.

e Separation of Biomass: Separate the fungal biomass from the culture broth by filtration or
centrifugation.[9][10]

 Liquid-Liquid Extraction: Extract the cell-free supernatant with an equal volume of a suitable
organic solvent, such as ethyl acetate or dichloromethane.[9] Repeat the extraction multiple
times to ensure complete recovery.[9]

o Concentration: Combine the organic extracts and evaporate the solvent under reduced
pressure using a rotary evaporator to obtain the crude extract.[9][10]

 Purification: The crude extract can be further purified using chromatographic techniques,
such as column chromatography on silica gel, followed by High-Performance Liquid
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Chromatography (HPLC) to obtain pure Aspinonene.[6][10]

Future Directions

The study of Aspinonene is an area ripe for discovery. The lack of comprehensive biological
activity data presents a significant research opportunity.[1][6][8] Future investigations should
focus on:

e Broad-based biological screening: Evaluating the cytotoxic, anti-inflammatory, antimicrobial,
and other potential therapeutic activities of Aspinonene.

o Target identification: Elucidating the specific molecular targets and mechanisms of action if
biological activity is observed.

¢ Analogue synthesis: Synthesizing derivatives of Aspinonene to explore structure-activity
relationships and potentially enhance its biological profile.[1]

In conclusion, Aspinonene is a fungal metabolite with a well-defined chemical structure and
biosynthetic pathway. However, its biological potential remains largely unexplored. This
technical guide serves as a foundational resource to stimulate and support further research into
this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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